4-chloro-3-(isobutoxymethyl)-1-propyl-1H-pyrazole

• IUPAC Name: 4-chloro-3-(2-methylpropoxymethyl)-1-propylpyrazole
• InChI: InChI=1S/C11H19ClN2O/c1-4-5-14-6-10(12)11(13-14)8-15-7-9(2)3/h6,9H,4-5,7-8H2,1-3H3
• InChI Key: MWNQHFVAYMWKBW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)COCC(C)C)Cl
• Molecular Formula: C11H19ClN2O
• Molecular Weight: 230.73 g/mol
• CAS No.: 1856094-12-6

Description

4-chloro-3-(isobutoxymethyl)-1-propyl-1H-pyrazole is an organic compound belonging to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This specific compound is characterized by the presence of a chlorine atom at position 4, an isobutoxymethyl group at position 3, and a propyl group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-3-(isobutoxymethyl)-1-propyl-1H-pyrazole typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 4-chloro-3-(isobutoxymethyl)-1H-pyrazole with propyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

4-chloro-3-(isobutoxymethyl)-1-propyl-1H-pyrazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The chlorine atom at position 4 can be substituted with other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding pyrazole carboxylic acids.

Reduction: Formation of this compound alcohols.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

4-chloro-3-(isobutoxymethyl)-1-propyl-1H-pyrazole has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-chloro-3-(isobutoxymethyl)-1-propyl-1H-pyrazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by forming a stable complex, thereby blocking the enzyme’s active site and preventing substrate binding. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-3-(isobutoxymethyl)-1-isopropyl-1H-pyrazole
• 4-chloro-3-(isobutoxymethyl)-1-methyl-1H-pyrazole

Uniqueness

4-chloro-3-(isobutoxymethyl)-1-propyl-1H-pyrazole is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to its isopropyl and methyl analogs, the propyl group may influence the compound’s lipophilicity, solubility, and overall reactivity, making it suitable for specific applications where these properties are advantageous.